Cas no 2172086-12-1 (4-chloro-7-fluoro-1H-indazole-3-carbaldehyde)

• Product Name: 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde
• CAS No: 2172086-12-1
• MF: C₈H₄ClFN₂O
• MW: 198.581563949585
• CID: 6358967
• PubChem ID: 165946506
• Update Time: 2025-09-27

4-chloro-7-fluoro-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde
• EN300-1616822
• 2172086-12-1

• Inchi： 1S/C8H4ClFN2O/c9-4-1-2-5(10)8-7(4)6(3-13)11-12-8/h1-3H,(H,11,12)
• InChI Key： OAKDCJWFLIXVPT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=C(C=O)NN=2)F

Computed Properties

• Exact Mass: 197.9996186g/mol
• Monoisotopic Mass: 197.9996186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde

Professional Introduction to 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde (CAS No. 2172086-12-1)

4-chloro-7-fluoro-1H-indazole-3-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2172086-12-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole scaffold, which is a privileged structure known for its biological activity and pharmacological relevance. The presence of both chloro and fluoro substituents on the indazole ring enhances its potential as a building block for drug discovery, particularly in the development of novel therapeutic agents.

The structural features of 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde make it a versatile intermediate in organic synthesis. The aldehyde functional group at the 3-position provides a reactive site for further chemical modifications, enabling the construction of more complex molecules. This property is particularly valuable in medicinal chemistry, where such intermediates are often used to explore new pharmacophores and optimize drug-like properties.

In recent years, there has been a growing interest in indazole derivatives due to their demonstrated efficacy in various biological assays. The halogenated indazoles, in particular, have shown promise as scaffolds for antimicrobial, anti-inflammatory, and anticancer agents. For instance, studies have highlighted the potential of fluorinated indazoles in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action. The chloro substituent at the 4-position of 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde may contribute to enhanced binding affinity by participating in dipole-dipole interactions or hydrogen bonding with biological targets.

One of the most compelling aspects of 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting key enzymes involved in metabolic pathways relevant to human diseases. For example, derivatives of this scaffold have been investigated for their ability to inhibit kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory responses. The aldehyde group can be readily converted into other functional moieties, such as amides or esters, allowing for fine-tuning of physicochemical properties like solubility and metabolic stability.

The fluorine atom at the 7-position of 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde is another critical feature that influences its biological behavior. Fluorine substitution is a well-documented strategy in drug design to improve bioavailability and metabolic resistance. In particular, fluorinated aromatic compounds often exhibit enhanced lipophilicity and reduced susceptibility to enzymatic degradation. This characteristic makes 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde an attractive candidate for further derivatization aimed at developing next-generation therapeutics.

Recent advancements in computational chemistry have further enhanced the utility of 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde as a drug discovery tool. Molecular modeling studies have predicted its interaction with various protein targets, providing insights into potential mechanisms of action. These predictions have guided experimental efforts to optimize lead compounds derived from this scaffold. Additionally, high-throughput screening (HTS) campaigns have utilized analogs of this compound to identify novel bioactive molecules with therapeutic potential.

The synthesis of 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors, such as 2-amino benzaldehyde derivatives, the introduction of chloro and fluoro substituents can be achieved through halogenation reactions or cross-coupling methodologies. The aldehyde functionality can then be installed via oxidation or formylation reactions, depending on the synthetic route chosen. These synthetic strategies underscore the compound's importance as a versatile building block in pharmaceutical research.

In conclusion, 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde (CAS No. 2172086-12-1) represents a promising scaffold for the development of novel therapeutic agents. Its structural features, including the chloro and fluoro substituents and the aldehyde functional group, make it a valuable intermediate in medicinal chemistry. Recent research highlights its potential applications in addressing various human diseases by modulating key biological pathways. As computational and experimental methodologies continue to advance, compounds like 4-chloro-7-fluoro-1H-indazole-3-carbaldehyde are expected to play an increasingly important role in drug discovery and development.